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Compound of Interest

Compound Name: 2-iodo-N-(1-phenylethyl)acetamide

Cat. No.: B12021906

Get Quote

Executive Summary
2-iodo-N-(1-phenylethyl)acetamide is a potent electrophilic scaffold widely utilized in

medicinal chemistry and chemoproteomics. Belonging to the

-haloacetamide class, its primary utility lies in its ability to covalently modify nucleophilic
cysteine residues via

alkylation. This property makes it an invaluable tool for fragment-based drug discovery (FBDD)
and the development of covalent inhibitors.

This guide details a robust, two-phase synthetic route: Acylation of 1-phenylethylamine

followed by a Finkelstein Halogen Exchange. This approach is superior to direct coupling with

iodoacetic acid due to the lower cost of reagents and the instability of iodoacetyl chloride.

Strategic Retrosynthesis
The synthesis is designed to maximize purity and minimize handling of the highly reactive

iodine species until the final step.

Target: 2-iodo-N-(1-phenylethyl)acetamide[1][2]
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Precursor: 2-chloro-N-(1-phenylethyl)acetamide (Stable, isolable solid).

Starting Materials: 1-phenylethylamine + Chloroacetyl chloride.

Rationale:

Stability: The chloro-intermediate is chemically stable, allowing for rigorous purification

(recrystallization) to remove amine impurities before introducing the iodine.

Cost-Efficiency: Chloroacetyl chloride is significantly cheaper and more shelf-stable than

iodoacetyl chloride.

Phase 1: Scaffold Construction (Acylation)
Objective: Synthesize the stable intermediate 2-chloro-N-(1-phenylethyl)acetamide.

Reagents & Materials
Reagent Equiv.[3][4][5] Role

1-Phenylethylamine 1.0 Nucleophile (Amine source)

Chloroacetyl Chloride 1.1 Electrophile (Acylating agent)

Triethylamine (TEA) 1.2 Base (HCl scavenger)

Dichloromethane (DCM) Solvent Anhydrous reaction medium

Protocol
Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and an

addition funnel. Flush with nitrogen (

).

Solvation: Dissolve 1-phenylethylamine (1.0 eq) and TEA (1.2 eq) in anhydrous DCM (0.2 M

concentration relative to amine).

Cooling: Submerge the flask in an ice/water bath (

). Critical: Controlling the exotherm prevents bis-acylation and decomposition.
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Addition: Dropwise add Chloroacetyl chloride (1.1 eq) diluted in a minimal amount of DCM

over 30 minutes.

Observation: White fumes (HCl) may form if TEA is insufficient; white precipitate (

) will form immediately.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 3 hours. Monitor

by TLC (50% EtOAc/Hexanes).

Workup:

Quench with water.[3][4][5][6]

Wash organic layer with 1M HCl (remove unreacted amine), Sat.

(remove acid), and Brine.[3][4]

Dry over

, filter, and concentrate in vacuo.

Purification: Recrystallize from Hexanes/EtOAc or Ethanol/Water if necessary.

Target: White solid (MP: ~74-75°C for racemate).

Phase 2: Halogen Exchange (Finkelstein Reaction)
[8]
Objective: Convert the chloro-intermediate to the iodo-product via

substitution.

Reagents & Materials
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Reagent Equiv.[3][4][5] Role

Chloro-intermediate 1.0 Substrate

Sodium Iodide (NaI) 2.0 - 5.0 Nucleophile (Excess required)

Acetone Solvent Must be dry (HPLC Grade)

Protocol
Solvation: Dissolve the chloro-intermediate (from Phase 1) in dry acetone (0.1 M).

Reagent Addition: Add NaI (2.0 to 5.0 eq).

Note: NaI is soluble in acetone, while NaCl is not. This solubility difference provides the

thermodynamic driving force (Le Chatelier's principle).

Reflux: Attach a reflux condenser and heat the mixture to 60°C (gentle reflux) for 4–12 hours.

Visual Indicator: A fine white precipitate (NaCl) will accumulate.

Workup (Crucial for Iodine Removal):

Cool to RT and filter off the NaCl solid.

Concentrate the filtrate to remove acetone.

Redissolve residue in EtOAc.

Wash: Wash with 10% Sodium Thiosulfate (

). This step reduces any free iodine (

, brown/purple) back to iodide (

), preventing product degradation and discoloration.

Wash with water and brine.[5]

Isolation: Dry over
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and concentrate.

Result: Off-white to pale yellow solid/oil.

Visualization: Synthesis Workflow

Purification Criticals

1-Phenylethylamine

Intermediate:
2-chloro-N-(1-phenylethyl)acetamide

Acylation (-HCl)

Chloroacetyl Chloride
(TEA, DCM, 0°C)

Target:
2-iodo-N-(1-phenylethyl)acetamide

Finkelstein (-NaCl)

NaI / Acetone
(Reflux)

Wash: 1M HCl
(Remove Amine)

Wash: Na2S2O3
(Remove Free I2)

Click to download full resolution via product page

Caption: Two-step synthesis workflow emphasizing the isolation of the chloro-intermediate and

thiosulfate workup.

Characterization & Analysis[5]
Nuclear Magnetic Resonance (NMR)
The shift from Chlorine to Iodine induces a diagnostic shift in the alpha-protons.

NMR (400 MHz,
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):

7.40 – 7.20 (m, 5H): Aromatic protons (Phenyl ring).

6.50 (br s, 1H): Amide NH (Variable position).

5.15 (m, 1H): Methine CH (Benzylic).

3.70 (s, 2H):

-I.

Diagnostic: The precursor (

-Cl) typically appears around

4.05. The shift upfield to ~3.70 is due to the "heavy atom effect" of iodine, despite iodine
being less electronegative than chlorine.

1.55 (d, 3H): Methyl group (

).

Mass Spectrometry (MS)
Pattern: Iodine is monoisotopic (

). Unlike chlorine (3:1 ratio of M:M+2), iodine compounds show a single dominant peak.

Ionization: ESI+

. Watch for the loss of Iodine (M-127) fragmentation in harsh ionization conditions.

Melting Point
Chloro-intermediate: 74–75 °C.[3]

Iodo-product: Typically similar or slightly higher than the chloro-analog, but often isolated as

a waxy solid or oil depending on purity and enantiomeric excess.

Mechanistic Insight: The Finkelstein Reaction[8][9]
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The success of Phase 2 relies on the solubility differential of sodium salts in acetone.

Equilibrium:

Driving Force: NaI is soluble in acetone; NaCl is not.[7][8] As NaCl precipitates, it is removed

from the equilibrium, driving the reaction to completion (Le Chatelier's Principle).

R-CH2-Cl + I-

[ I ... CH2 ... Cl ]‡
Transition State (Pentacoordinate)

Nucleophilic Attack (Backside)

R-CH2-I + Cl-

Inversion of Configuration

NaCl (Solid)
Precipitates in Acetone

Precipitation drives eq.

Click to download full resolution via product page

Caption: SN2 mechanism of the Finkelstein reaction showing the transition state and

precipitation driving force.

Safety & Handling (Critical)[7]
Warning:

-Haloacetamides are potent alkylating agents.
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Toxicity: They react irreversibly with thiol groups (cysteine) in proteins.

Hazards: Severe skin irritants, lachrymators, and potential sensitizers.

Handling:

Double-glove (Nitrile).

Work strictly in a fume hood.

Decontamination: Treat spills with a solution of sodium thiosulfate and dilute ammonia to

quench the alkylating capability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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